DL-Dithiothreitol-d10
Overview
Description
DL-Dithiothreitol (DL-DTT or DTT) is a reducing agent used in biochemical and physiological experiments. It is a common reagent used in laboratory research and is a versatile compound with many different applications. DTT is a thiol-based compound, meaning it has a sulfur-containing group (-SH) that is capable of donating electrons and forming covalent bonds. It is a white crystalline solid with a slight odor and is soluble in water and organic solvents.
Scientific Research Applications
DL-Dithiothreitol is used for a variety of scientific research applications. It is commonly used as a reducing agent in the purification of proteins, DNA, and RNA. It is also used to reduce disulfide bonds and to stabilize proteins, allowing them to be used in biochemical and physiological experiments. Additionally, DTT is used to protect proteins from oxidation and to inactivate enzymes.
Mechanism of Action
DL-Dithiothreitol acts by donating electrons to reduce disulfide bonds in proteins. The electrons are donated from the sulfur atom of the thiol group (DL-Dithiothreitol-d10). This reduces the disulfide bonds to form thiol groups (DL-Dithiothreitol-d10), which can form covalent bonds with other proteins or molecules. This allows proteins to be stabilized and helps protect them from oxidation.
Biochemical and Physiological Effects
DL-Dithiothreitol has a variety of biochemical and physiological effects. It is used to reduce disulfide bonds in proteins, which can stabilize them and protect them from oxidation. Additionally, DTT can inactivate enzymes and can be used to modify proteins and other molecules. It is also used to protect proteins from denaturation and to increase their solubility in aqueous solutions.
Advantages and Limitations for Lab Experiments
DL-Dithiothreitol has many advantages for laboratory experiments. It is a relatively inexpensive and widely available reagent, and it is relatively easy to use. Additionally, DTT is non-toxic and is stable at room temperature. However, there are some limitations to its use. It can react with other molecules, and it is not very soluble in organic solvents. Additionally, DTT can be difficult to remove from proteins after use.
Future Directions
There are many possible future directions for DL-Dithiothreitol research. One potential area of research is to explore the use of DTT in combination with other reagents and compounds to improve the efficiency of biochemical and physiological experiments. Additionally, more research could be done to explore the potential of DTT to be used in drug discovery and development. Additionally, further research could be done to explore the potential of DTT to be used in medical applications, such as the treatment of diseases. Finally, more research could be done to explore the potential of DTT to be used as a preservative or stabilizing agent in food and beverage products.
properties
IUPAC Name |
1,1,2,3,4,4-hexadeuterio-2,3-dideuteriooxy-1,4-bis(deuteriosulfanyl)butane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2/i1D2,2D2,3D,4D,5D,6D/hD2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHJLVAABSRFDPM-BSSDICLPSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(CS)O)O)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])(C([2H])(C([2H])([2H])S[2H])O[2H])O[2H])S[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00583848 |
Source
|
| Record name | 1,4-Bis[(~2~H)sulfanyl](~2~H_6_)butane-2,3-(~2~H_2_)diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
DL-Dithiothreitol-d10 | |
CAS RN |
302912-05-6 |
Source
|
| Record name | 1,4-Bis[(~2~H)sulfanyl](~2~H_6_)butane-2,3-(~2~H_2_)diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DL-Dithiothreitol-d10 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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